Cas no 1135292-86-2 (1-(2-Propoxyphenyl)ethylamine Hydrochloride)

• Product Name: 1-(2-Propoxyphenyl)ethylamine Hydrochloride
• CAS No: 1135292-86-2
• MF: C₁₁H₁₈ClNO
• MW: 215.719722270966
• MDL: MFCD11226475
• CID: 1072735
• PubChem ID: 25049762
• Update Time: 2025-09-24

1-(2-Propoxyphenyl)ethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-Propoxyphenyl)-1-ethanamine hydrochloride
• MFCD11226475
• [1-(2-propoxyphenyl)ethyl]amine hydrochloride
• 1-(2-Propoxyphenyl)ethanamine hydrochloride, AldrichCPR
• 1135292-86-2
• 1-(2-Propoxyphenyl)ethan-1-amine--hydrogen chloride (1/1)
• 1-(2-propoxyphenyl)ethanamine;hydrochloride
• 1-(2-propoxyphenyl)ethan-1-amine hydrochloride
• BS-37219
• AKOS005110945
• SCHEMBL21879697
• SB79321
• 1-(2-propoxyphenyl)ethanamine hydrochloride
• DTXSID70648539
• 1-(2-Propoxyphenyl)ethylamine Hydrochloride

• MDL： MFCD11226475
• Inchi： 1S/C11H17NO.ClH/c1-3-8-13-11-7-5-4-6-10(11)9(2)12;/h4-7,9H,3,8,12H2,1-2H3;1H
• InChI Key： JMVOQDPFYGVVGZ-UHFFFAOYSA-N
• SMILES： Cl.O(CCC)C1C=CC=CC=1C(C)N

Computed Properties

• Exact Mass: 215.1076919g/mol
• Monoisotopic Mass: 215.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

1-(2-Propoxyphenyl)ethylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 41
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)